Cas no 400087-78-7 (5-(4-chlorophenyl)-1-hydroxy-3-methyl-2(1H)-pyrazinone)

• Product Name: 5-(4-chlorophenyl)-1-hydroxy-3-methyl-2(1H)-pyrazinone
• CAS No: 400087-78-7
• MF: C₁₁H₉ClN₂O₂
• MW: 236.65
• CID: 6786345
• PubChem ID: 1486227
• Update Time: 2024-05-17

5-(4-chlorophenyl)-1-hydroxy-3-methyl-2(1H)-pyrazinone Chemical and Physical Properties

Names and Identifiers

• AKOS015993551
• 5-(4-chlorophenyl)-1-hydroxy-3-methyl-1,2-dihydropyrazin-2-one
• 400087-78-7
• 8G-318S
• 5-(4-chlorophenyl)-1-hydroxy-3-methyl-2(1H)-pyrazinone
• 5-(4-chlorophenyl)-1-hydroxy-3-methylpyrazin-2-one

• Inchi： 1S/C11H9ClN2O2/c1-7-11(15)14(16)6-10(13-7)8-2-4-9(12)5-3-8/h2-6,16H,1H3
• InChI Key： CPTBTZRYUQXQKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN(C(C(C)=N1)=O)O

Computed Properties

• Exact Mass: 236.035
• Monoisotopic Mass: 236.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9Ų